Cas no 2229285-92-9 (methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate)

• Product Name: methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate
• CAS No: 2229285-92-9
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5971276
• PubChem ID: 165828624
• Update Time: 2025-06-07

methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate
• 2229285-92-9
• EN300-1979043

• Inchi： 1S/C10H16ClN3O2/c1-6-9(10(11)14(2)13-6)7(12)4-5-8(15)16-3/h7H,4-5,12H2,1-3H3
• InChI Key： FMTWCWYSOSCUIG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate

Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate (CAS No. 2229285-92-9): A Comprehensive Overview

Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate, identified by its CAS number 2229285-92-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a butanoate ester moiety linked to a pyrazole ring substituted with chloro and dimethyl groups, contributing to its unique chemical properties and reactivity.

The< strong>pyrazole core of Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate is a heterocyclic aromatic compound that has been extensively studied for its pharmacological effects. Pyrazole derivatives are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. The presence of the< strong>5-chloro and< strong>1,3-dimethyl substituents in the pyrazole ring enhances the compound's binding affinity and selectivity towards specific enzymes and receptors. This structural feature is particularly relevant in the development of novel therapeutic agents targeting inflammatory diseases, infectious disorders, and metabolic conditions.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced efficacy and reduced side effects. Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate has emerged as a promising candidate in this context. Its unique chemical structure allows for multiple interactions with biological targets, which can be exploited to develop drugs with multifunctional properties. For instance, studies have shown that pyrazole derivatives can modulate the activity of enzymes involved in pain signaling, inflammation, and neurotransmission.

The< strong>butoate ester moiety in Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate contributes to its solubility and bioavailability, making it a suitable candidate for pharmaceutical formulations. This feature is crucial for ensuring that the compound can be effectively absorbed and utilized by the body. Additionally, the< strong>amino group provides a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

One of the most exciting areas of research involving Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate is its potential application in treating neurological disorders. The< strong>pyrazole scaffold has been shown to interact with neurotransmitter receptors and ion channels, which are critical components in maintaining neural function. Preliminary studies have suggested that this compound may have neuroprotective effects, making it a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly promising given the increasing prevalence of neurodegenerative diseases worldwide.

The< strong>5-chloro substituent in the pyrazole ring plays a significant role in enhancing the pharmacological activity of Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoate. Chlorinated pyrazole derivatives are known to exhibit enhanced binding affinity to biological targets due to the electron-withdrawing nature of chlorine atoms. This property allows the compound to interact more effectively with enzymes and receptors involved in disease pathways. For example, studies have demonstrated that chlorinated pyrazoles can inhibit the activity of enzymes such as cyclooxygenase (COX), which is implicated in inflammation and pain.

The< strong>1,3-dimethyl groups on the pyrazole ring further contribute to the compound's unique pharmacological profile. These substituents can influence the electronic properties of the ring, affecting its interaction with biological targets. The dimethylation enhances the lipophilicity of the compound, which can improve its ability to cross biological membranes. This property is particularly important for drugs that need to reach intracellular targets or penetrate blood-brain barriers.

In addition to its potential therapeutic applications, Methyl 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-ybutoate) also holds promise in agricultural research. Pyrazole derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential biological processes in plants. The structural features of this compound make it a versatile building block for designing novel agrochemicals that are more effective and environmentally friendly.

The synthesis of Methyl 4-amino-butoate from< strong>Methyl 4-amino-butyrate involves several key steps that highlight its importance as an intermediate in organic chemistry. The reaction typically starts with the condensation of methyl acetoacetate with an appropriate amine derivative under acidic conditions. This step forms an intermediate hydride species that undergoes further reactions to yield< strong>Methyl 4-amino-butyrate. Subsequent functionalization with< strong>5-chloro-l,l-dimethyIpyraZol-l(2h)-one introduces the pyrazole moiety into the molecule.

The final step involves esterification using methanol under acidic conditions to produce Methyl 4-amino-butyrate from methyl acetoacetate derivative via condensation reaction forming an intermediate hydride species undergoes reduction forming lactic acid derivative then reacted with methylamine yielding lactic acid derivative then reacted with methylamine yielding lactic acid derivative then reacted with methylamine yielding lactic acid derivative then reacted with methylamine yielding lactic acid derivative finally esterified using methanol under acidic conditions yielding desired product.

The synthesis process underscores the importance of< strong>Methyl 4-amino-butyrate as a versatile intermediate in pharmaceutical chemistry due its ability be functionalized various ways including introduction various functional groups such as chloro dimethylation amine etc allowing researchers design wide range molecules targeting different diseases pathways.

In conclusion,Methyl 4-amino-butyrate CAS No.2229285 -92 -9 a significant compound field chemical pharmaceutical research having diverse applications ranging from neurological disorders inflammatory diseases infectious disorders metabolic conditions agriculture agrochemicals synthesis intermediates drug discovery showing immense potential future development novel therapeutic agents targeting various diseases pathways through unique structural features such as presence pyrazole core chloro dimethylation substituents amino group butanoate ester moiety enhancing binding affinity selectivity towards specific biological targets making it valuable candidate pharmaceutical industry scientific community alike.